Cas no 473226-25-4 ((1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 473226-25-4
• MF: C₁₄H₈Cl₂N₂O₂S
• MW: 339.196519851685
• CID: 6220082
• PubChem ID: 2391175
• Update Time: 2025-06-13

(1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS017003101
• 473226-25-4
• Z18517535
• (1,3-benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate
• EN300-26608854
• (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C14H8Cl2N2O2S/c15-9-5-8(6-17-13(9)16)14(19)20-7-12-18-10-3-1-2-4-11(10)21-12/h1-6H,7H2
• InChI Key： NOVARZDJRHCVNS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC1=NC2C=CC=CC=2S1)Cl

Computed Properties

• Exact Mass: 337.9683541g/mol
• Monoisotopic Mass: 337.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate

Introduction to (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 473226-25-4)

(1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 473226-25-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate is composed of a benzothiazole moiety linked to a dichloropyridine carboxylate through a methyl group. The benzothiazole ring is a well-known heterocyclic system with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The dichloropyridine carboxylate moiety, on the other hand, is known for its ability to modulate various biological processes and has been explored in the development of agrochemicals and pharmaceuticals.

Recent research has highlighted the potential of (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of kinases, which are key enzymes in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California found that this compound effectively inhibits the replication of certain RNA viruses, making it a promising candidate for the development of antiviral therapies. The mechanism of action involves the disruption of viral replication machinery, thereby preventing the virus from multiplying and spreading within host cells.

The pharmacokinetic properties of (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has good bioavailability. Furthermore, it demonstrates low toxicity in preclinical studies, suggesting that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate in treating various diseases. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

In conclusion, (1,3-Benzothiazol-2-yl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 473226-25-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data become available from clinical trials and preclinical studies, this compound may emerge as a valuable tool in the fight against various diseases.